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Compound of Interest

Compound Name: Cdk2-IN-12

Cat. No.: B12415451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of

Cdk2-IN-12, a kinase inhibitor used in research and drug development. Adherence to these

procedures is critical to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Cdk2-IN-12 and its analogs are potent chemical compounds that require careful handling. The

primary hazards include acute oral toxicity and the potential for genetic defects.[1]

Summary of Hazards:
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Hazard Statement Classification Source

Toxic if swallowed
Acute toxicity, Oral (Category

3)
[1]

May cause genetic defects
Germ cell mutagenicity

(Category 1B)
[1]

Harmful if swallowed
Acute toxicity, Oral (Category

4)
[2]

Very toxic to aquatic life with

long lasting effects

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[2]

Mandatory Personal Protective Equipment (PPE):

To mitigate risks, the following PPE must be worn at all times when handling Cdk2-IN-12:

Eye Protection: Chemical safety goggles or a face shield are required.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[1] Always inspect

gloves for integrity before use and wash hands thoroughly after handling.

Body Protection: A lab coat or other protective clothing must be worn.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a properly fitted

respirator.[2]

Safe Handling and Operational Workflow
A systematic approach to handling Cdk2-IN-12 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key steps from preparation to disposal.
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Workflow for the safe handling of Cdk2-IN-12.
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Step-by-Step Handling Protocol:

Preparation:

Designate a specific area for handling Cdk2-IN-12, preferably within a chemical fume

hood or other ventilated enclosure.[2]

Assemble all necessary PPE and ensure it is in good condition.[1]

Obtain and thoroughly review the Safety Data Sheet (SDS) before starting any work.[1] Do

not proceed until all safety precautions are understood.[1]

Handling:

When weighing the solid compound, do so in a ventilated enclosure to avoid inhalation of

dust.[2]

Avoid eating, drinking, or smoking in the handling area.[1][2]

When preparing solutions, add the solvent to the compound slowly to prevent splashing.

Post-Handling and Spill Cleanup:

After handling, decontaminate all work surfaces with an appropriate cleaning agent.

In case of a spill, isolate the area and prevent unauthorized personnel from entering.[3]

Use appropriate absorbent materials for liquid spills and carefully clean up solid spills to

avoid dust generation.[4] All spill cleanup materials should be disposed of as hazardous

waste.

Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage:

Store Cdk2-IN-12 in a tightly sealed container in a cool, well-ventilated area.[2]
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Keep the compound away from direct sunlight and sources of ignition.[2]

Recommended storage is at -20°C for the powder form or -80°C when in solvent.[2]

The storage area should be locked and accessible only to authorized personnel.[1]

Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compounds,

must be disposed of as hazardous waste.

Dispose of contents and containers at an approved waste disposal plant.[1][2] Do not

dispose of down the drain or in general waste.

Emergency Procedures
In the event of an emergency, follow these procedures:

Emergency Action

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting upper and

lower eyelids. Seek immediate medical

attention.[2]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention if irritation persists.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor. Rinse mouth with water.[1]

Do not induce vomiting.

By adhering to these safety protocols, researchers can handle Cdk2-IN-12 with a high degree

of safety, minimizing risks to themselves and their colleagues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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